3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde

• IUPAC Name: 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde
• InChI: InChI=1S/C17H17NO4S/c19-12-15-4-3-14(11-17(15)20)13-5-7-16(8-6-13)23(21,22)18-9-1-2-10-18/h3-8,11-12,20H,1-2,9-10H2
• InChI Key: BGPRNCDXTQUFOB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)C=O)O
• Molecular Formula: C17H17NO4S
• DSSTOX Substance ID: DTXSID40685390
• Molecular Weight: 331.4 g/mol
• CAS No.: 1261977-12-1

Description

3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde is a biphenyl-derived compound featuring a carbaldehyde group at position 4, a hydroxy group at position 3 on one benzene ring, and a pyrrolidin-1-ylsulfonyl moiety at position 4' on the adjacent ring. Its molecular formula is C₁₇H₁₇NO₄S, with a molar mass of 347.39 g/mol. The compound’s structure combines electron-donating (hydroxy) and electron-withdrawing (sulfonyl) groups, which may influence its electronic properties, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-4’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-4-carbaldehyde typically involves multi-step organic synthesis. One common approach starts with the functionalization of the biphenyl core. The hydroxy group can be introduced via electrophilic aromatic substitution, while the pyrrolidin-1-ylsulfonyl group can be added through nucleophilic substitution reactions. The carbaldehyde group is often introduced via formylation reactions using reagents such as Vilsmeier-Haack or Reimer-Tiemann.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for better control over reaction conditions and the use of catalysts to increase reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-4’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-4-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as PCC or Jones reagent.

Reduction: The carbaldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The pyrrolidin-1-ylsulfonyl group can participate in nucleophilic substitution reactions, allowing for further functionalization of the compound.

Common Reagents and Conditions

Oxidation: PCC (Pyridinium chlorochromate), Jones reagent (Chromic acid in acetone)

Reduction: Sodium borohydride (NaBH4), Lithium aluminum hydride (LiAlH4)

Substitution: Nucleophiles such as amines or thiols under basic conditions

Major Products

Oxidation: Conversion of the hydroxy group to a ketone or aldehyde

Reduction: Conversion of the carbaldehyde group to a primary alcohol

Substitution: Introduction of new functional groups in place of the pyrrolidin-1-ylsulfonyl group

Scientific Research Applications

3-Hydroxy-4’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-4-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential as a therapeutic agent due to its unique structural features.

Industry: Used in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-Hydroxy-4’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-4-carbaldehyde depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The presence of the hydroxy and carbaldehyde groups allows for hydrogen bonding and other interactions with biological molecules, while the pyrrolidin-1-ylsulfonyl group can enhance its solubility and bioavailability.

Comparison with Similar Compounds

Structural and Electronic Properties

The table below compares key structural and electronic features of the target compound with its analogs:

Compound Name	Substituents	Molecular Formula	Molar Mass (g/mol)	UV λ_max (nm)	Key Electronic Effects
Target Compound	3-OH, 4'-SO₂-pyrrolidine, 4-CHO	C₁₇H₁₇NO₄S	347.39	Not reported	Mixed EDG/EWG effects; enhanced polarity
3'-Bromo-[1,1'-biphenyl]-4-carbaldehyde	3'-Br, 4-CHO	C₁₃H₉BrO	261.11	Not reported	EWG (Br) reduces electron density at CHO
4'-Methoxy-[1,1'-biphenyl]-4-carbaldehyde	4'-OCH₃, 4-CHO	C₁₄H₁₂O₂	212.24	Not reported	EDG (OCH₃) increases electron density at CHO
3-(Pyridin-2-yloxy)-[1,1'-biphenyl]-4-carbaldehyde (1d)	3-pyridinyloxy, 4-CHO	C₁₈H₁₃NO₂	283.30	321	Conjugation with pyridine alters π→π* transitions

Key Observations :

• UV Absorption : Analog 1d exhibits a λ_max at 321 nm due to n→π* transitions in the carbonyl group, influenced by pyridinyloxy conjugation. The target compound’s sulfonyl group may shift this absorption, but experimental data are lacking .

Biological Activity

3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde is a synthetic organic compound that has garnered attention due to its potential biological activities. This compound features a biphenyl core with multiple functional groups, including a hydroxy group, a pyrrolidin-1-ylsulfonyl group, and an aldehyde group. These structural characteristics suggest diverse interactions with biological targets, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde is C18H20N2O3S, with a molecular weight of approximately 344.43 g/mol. The presence of the hydroxy and sulfonyl groups enhances its solubility and bioavailability, which are crucial for its biological activity.

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors within biological systems. The hydroxy group facilitates hydrogen bonding, while the sulfonyl moiety may enhance binding affinity to protein targets. This interaction can modulate various biochemical pathways, potentially leading to therapeutic effects.

Anticancer Activity

Recent studies have indicated that compounds similar to 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde exhibit significant anticancer properties. For instance, research on related biphenyl derivatives has shown promising results against various cancer cell lines, including colorectal carcinoma (HCT-116) and epidermoid carcinoma (HEP2) . The mechanism likely involves the induction of apoptosis in cancer cells through the modulation of signaling pathways.

Antimicrobial Activity

The compound's potential as an antimicrobial agent has also been explored. Its structural features allow it to disrupt bacterial cell membranes and inhibit essential metabolic processes. In vitro studies have demonstrated that related compounds possess moderate to excellent activity against several phytopathogenic fungi . This suggests that 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde may have applications in treating infections caused by resistant strains.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity
4-Hydroxybiphenyl-4-carbaldehyde	Lacks pyrrolidin-1-ylsulfonyl group	Lower solubility and bioavailability
3-Hydroxy-4’-(methylsulfonyl)-[1,1’-biphenyl]-4-carbaldehyde	Contains methylsulfonyl instead of pyrrolidin-1-ylsulfonyl	Variable reactivity and interactions

The unique presence of the pyrrolidin-1-ylsulfonyl group in 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde enhances its solubility and potential interactions with biological targets compared to its analogues.

Case Studies

Several case studies have highlighted the efficacy of compounds structurally related to 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde:

• Anticancer Efficacy : A study demonstrated that biphenyl derivatives induced apoptosis in cancer cells through caspase activation .
• Antimicrobial Screening : Another investigation reported that similar compounds exhibited significant inhibition against common fungal pathogens, suggesting a potential role in agricultural applications .